4-hydroxy-1-(2-iodophenyl)-1H-pyrazole-3-carboxylic acid
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Description
4-hydroxy-1-(2-iodophenyl)-1H-pyrazole-3-carboxylic acid, also known as HIPP, is a chemical compound with potential application in scientific research. This compound is of interest due to its unique structure and potential biological effects.
Scientific Research Applications
- Application : 4-hydroxy-1-(2-iodophenyl)-1H-pyrazole-3-carboxylic acid serves as an organocatalyst in various synthetic transformations. Its ability to facilitate reactions under mild conditions makes it valuable for sustainable chemistry and medicinal research .
- Application : 4-hydroxy-1-(2-iodophenyl)-1H-pyrazole-3-carboxylic acid has been investigated for its potential to stabilize native TTR, preventing protein misfolding and aggregation. This property could be relevant in drug development for amyloidosis treatment .
- Application : Researchers use 4-hydroxy-1-(2-iodophenyl)-1H-pyrazole-3-carboxylic acid in laboratory media to mimic low iron concentrations for phytoplankton growth studies. By maintaining low free metal concentrations while ensuring high total metal concentrations, it allows more reproducible experiments.
Organocatalysis
Stabilization of Transthyretin (TTR)
Phytoplankton Growth Studies
properties
IUPAC Name |
4-hydroxy-1-(2-iodophenyl)pyrazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7IN2O3/c11-6-3-1-2-4-7(6)13-5-8(14)9(12-13)10(15)16/h1-5,14H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCDVWFCKGFBVRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N2C=C(C(=N2)C(=O)O)O)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7IN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydroxy-1-(2-iodophenyl)-1H-pyrazole-3-carboxylic acid |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.